Cas no 179334-12-4 (Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone)

• Product Name: Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
• CAS No: 179334-12-4
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• MDL: MFCD07392818
• CID: 1368734
• PubChem ID: 6489232
• Update Time: 2025-06-26

Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone
• AC1O5STR
• SureCN5373079
• CTK7F7003
• AG-C-70365
• 1-[4-(TRIFLUOROMETHYL)BENZOYL]PIPERAZINE
• Piperazin-1-yl-(4-trifluoromethyl-phenyl)-methanone
• 1-([4-(TRIFLUOROMETHYL)PHENYL]CARBONYL)PIPERAZINE
• DTXSID60424607
• MFCD07392818
• NCGC00334107-01
• DB-391184
• 1-Piperazinyl[4-(trifluoromethyl)phenyl]methanone
• SR-01000355198-1
• SCHEMBL5373079
• 179334-12-4
• EN300-31334
• SR-01000355198
• GS3291
• AB01326734-02
• QBTRUOBOJNFCSN-UHFFFAOYSA-N
• AKOS000125923
• piperazin-1-yl(4-(trifluoromethyl)phenyl)methanone
• Piperazin-1-yl-[4-(trifluoromethyl)phenyl]methanone

• MDL： MFCD07392818
• Inchi： 1S/C12H13F3N2O/c13-12(14,15)10-3-1-9(2-4-10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
• InChI Key： QBTRUOBOJNFCSN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCNCC1)=O)(F)F

Computed Properties

• Exact Mass: 258.09800
• Monoisotopic Mass: 258.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.01750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes